Cas no 819883-39-1 (Octanoic acid, 8-bromo-, 12-bromododecyl ester)

Octanoic acid, 8-bromo-, 12-bromododecyl ester structure
819883-39-1 structure
Product Name:Octanoic acid, 8-bromo-, 12-bromododecyl ester
CAS No:819883-39-1
MF:C20H38Br2O2
MW:470.322525501251
CID:701779
PubChem ID:71420605
Update Time:2025-04-19

Octanoic acid, 8-bromo-, 12-bromododecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-bromo-, 12-bromododecyl ester
    • 12-bromododecyl 8-bromooctanoate
    • DTXSID40839790
    • 819883-39-1
    • Inchi: 1S/C20H38Br2O2/c21-17-13-9-5-3-1-2-4-6-11-15-19-24-20(23)16-12-8-7-10-14-18-22/h1-19H2
    • InChI Key: HNPQHNMAXGOOSL-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCOC(CCCCCCCBr)=O

Computed Properties

  • Exact Mass: 470.12181g/mol
  • Monoisotopic Mass: 468.12386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 26.3Ų
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